Cas no 851718-90-6 (N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)
N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
- N-(3-(5-(furan-2-yl)-1-pivaloyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
- Methanesulfonamide, N-[3-[1-(2,2-dimethyl-1-oxopropyl)-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
- N-[3-[2-(2,2-dimethylpropanoyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
- 851718-90-6
- F0621-0571
- AKOS024588188
- N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
- EU-0025603
-
- Inchi: 1S/C19H23N3O4S/c1-19(2,3)18(23)22-16(17-9-6-10-26-17)12-15(20-22)13-7-5-8-14(11-13)21-27(4,24)25/h5-11,16,21H,12H2,1-4H3
- InChI Key: UFHGPJGUJKFQGJ-UHFFFAOYSA-N
- SMILES: CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(C(=O)C(C)(C)C)N=2)=C1)(=O)=O
Computed Properties
- Exact Mass: 389.141
- Monoisotopic Mass: 389.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 536.5±60.0 °C(Predicted)
- pka: 8.16±0.10(Predicted)
N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0621-0571-2μmol |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-5μmol |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-10μmol |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-20μmol |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-1mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-2mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-3mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-4mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-5mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0621-0571-10mg |
N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
851718-90-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
N-{3-[1-(2,2-Dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide: A Comprehensive Overview
The compound with CAS No. 851718-90-6, known as N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a methanesulfonamide group, which is commonly associated with bioisosteric replacements and improved pharmacokinetic properties. Additionally, the presence of a pyrazole ring and a furan moiety suggests potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting specific cellular pathways.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The furan ring within this compound further enhances its versatility, as furan-containing compounds are known for their ability to modulate enzyme activity and exhibit antioxidant properties. The 2,2-dimethylpropanoyl group attached to the pyrazole ring adds to the compound's complexity and may play a role in optimizing its pharmacodynamic profile.
From a structural perspective, the compound exhibits a well-balanced combination of hydrophobic and hydrophilic regions, which is critical for ensuring optimal solubility and permeability. The phenyl group serves as a rigid platform for further functionalization, while the methanesulfonamide group contributes to hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological targets. This combination makes the compound an attractive candidate for further exploration in drug development pipelines.
Emerging research has also focused on the synthesis and characterization of similar compounds, emphasizing their potential as lead molecules in therapeutic areas such as oncology and neurodegenerative diseases. For instance, studies have demonstrated that pyrazole-based compounds can inhibit key enzymes involved in cancer progression, offering new avenues for targeted therapy. Furthermore, the incorporation of a furan moiety has been shown to enhance the selectivity of these compounds towards specific receptor systems, reducing off-target effects and improving therapeutic indices.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has enabled researchers to achieve higher yields and better purity levels. These advancements have significantly contributed to the feasibility of scaling up production for preclinical studies.
From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, ensuring accurate characterization. Additionally, computational modeling tools have been employed to predict the compound's behavior in various biological systems, aiding in its optimization for therapeutic applications.
Looking ahead, further research into this compound will likely focus on its pharmacokinetic properties and efficacy in animal models. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile will be crucial for determining its suitability as a drug candidate. Moreover, exploring its potential synergistic effects with other therapeutic agents could open new avenues for combination therapies.
In conclusion,N-{3-[1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure and biological properties make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
851718-90-6 (N-{3-1-(2,2-dimethylpropanoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)